N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide

• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C20H16N2O2S/c1-13-6-4-11-17-19(13)22-20(25-17)21-18(23)12-24-16-10-5-8-14-7-2-3-9-15(14)16/h2-11H,12H2,1H3,(H,21,22,23)
• InChI Key: BNBOEXGVVHNNTN-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)COC3=CC=CC4=CC=CC=C43

Description

N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide, also known as BTA-EG6, is a small molecule inhibitor that has been widely studied for its potential applications in various scientific fields. BTA-EG6 is a synthetic compound that was first synthesized in 2012 and has since been used in numerous studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide is not fully understood, but it is believed to act as an inhibitor of protein-protein interactions. N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been shown to bind to the SH3 domain of the protein Nck1, which is involved in various cellular processes, including cell migration and signaling. By inhibiting the interaction between Nck1 and its binding partners, N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide disrupts cellular processes that are essential for the growth and survival of cancer cells and viruses.
Biochemical and Physiological Effects:
N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been shown to have various biochemical and physiological effects, depending on the specific application and cell type. In cancer cells, N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been shown to induce apoptosis and inhibit cell growth and migration. In neurons, N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been shown to enhance synaptic plasticity and memory formation. In viruses, N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been shown to inhibit viral replication and reduce viral load.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide is its specificity for the SH3 domain of Nck1, which makes it a useful tool for studying protein-protein interactions in various cellular processes. However, one limitation of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments. Additionally, the synthesis of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide is a complex process that requires specialized equipment and expertise in organic chemistry.

Future Directions

There are several future directions for the study of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide. One potential direction is the development of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide derivatives with improved solubility and bioavailability. Another direction is the investigation of the potential therapeutic applications of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide in various diseases, including cancer and viral infections. Additionally, the mechanism of action of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide could be further elucidated to better understand its role in cellular processes and identify new targets for therapeutic intervention.

Synthesis Methods

N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide is synthesized using a multi-step process involving several chemical reactions. The synthesis of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide involves the reaction of 2-aminothiophenol with 4-methyl-2-bromoacetylbenzoic acid to form the intermediate compound, which is then reacted with 1-naphthol to produce the final product, N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide. The synthesis of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been extensively studied for its potential applications in various scientific fields, including cancer research, neuroscience, and infectious diseases. In cancer research, N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. In neuroscience, N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been used to study synaptic plasticity and memory formation. In infectious diseases, N-(4-methyl-1,3-benzothiazol-2-yl)-2-(1-naphthyloxy)acetamide has been shown to inhibit the replication of viruses such as HIV and hepatitis C.